3,5-dimethoxy-N-(4-(2-(2-methylindolin-1-yl)-2-oxoethyl)thiazol-2-yl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[4-[2-(2-methyl-2,3-dihydroindol-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C23H23N3O4S/c1-14-8-15-6-4-5-7-20(15)26(14)21(27)11-17-13-31-23(24-17)25-22(28)16-9-18(29-2)12-19(10-16)30-3/h4-7,9-10,12-14H,8,11H2,1-3H3,(H,24,25,28)
• InChI Key: GVBYZZQRBKFQES-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)CC3=CSC(=N3)NC(=O)C4=CC(=CC(=C4)OC)OC
• Molecular Formula: C23H23N3O4S
• Molecular Weight: 437.5 g/mol

Description

3,5-dimethoxy-N-(4-(2-(2-methylindolin-1-yl)-2-oxoethyl)thiazol-2-yl)benzamide is a chemical compound that has been recently synthesized and studied for its potential applications in scientific research. This compound belongs to the class of thiazole-containing compounds and has shown promising results in various fields of research.

Scientific Research Applications

Synthesis and Biological Activities

• The synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, exhibiting anti-inflammatory and analgesic properties, highlights the potential of structurally complex benzamides in medicinal chemistry. These compounds were found to inhibit cyclooxygenase enzymes and show significant analgesic and anti-inflammatory activities (A. Abu‐Hashem et al., 2020).
• A study on Schiff bases derived from 1,3,4-thiadiazole compounds demonstrated their antimicrobial and antiproliferative properties. Notably, certain compounds showed strong DNA protective ability against oxidative stress and significant antimicrobial activity against specific strains of bacteria. This research underscores the therapeutic potential of thiadiazole derivatives in treating infections and cancer (M. Gür et al., 2020).

Molecular Docking and Mechanistic Insights

• The development of novel thiazolidin derivatives for anti-inflammatory applications involved molecular docking studies to understand their interaction with human serum albumin, suggesting a methodical approach to drug design by considering molecular interactions and potential therapeutic effects (A. P. Nikalje et al., 2015).

Novel Synthetic Pathways

• Research on the synthesis of 4-pyrrol-1-yl benzoic acid hydrazide analogs and derived compounds demonstrated potential antibacterial and antitubercular agents, indicating the importance of novel synthetic routes in discovering new therapeutic agents (S. Joshi et al., 2008).